Cas no 2171628-84-3 (3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171628-84-3
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 6406126
• PubChem ID: 165762311
• Update Time: 2025-05-20

3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1534766
• 3-(dimethylamino)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171628-84-3

• Inchi： 1S/C23H27N3O5/c1-26(2)13-20(22(28)29)25-21(27)11-12-24-23(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,24,30)(H,25,27)(H,28,29)
• InChI Key： SIDRJPQULHQWOL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 108Ų

Additional information on 3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

3-(Dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2171628-84-3): An Overview

3-(Dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171628-84-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Dap(OtBu)-OH, is a key intermediate in the synthesis of various peptides and peptidomimetics. Its unique structural features and functional groups make it a valuable tool in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The dimethylamino group, on the other hand, imparts additional reactivity and solubility properties to the molecule, making it suitable for a wide range of synthetic transformations. The propanamidopropanoic acid backbone provides a versatile platform for further functionalization and conjugation with other biomolecules.

Recent advancements in the field of medicinal chemistry have highlighted the potential of Fmoc-Dap(OtBu)-OH in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that the dimethylamino group plays a crucial role in enhancing the bioavailability and cellular uptake of the molecule, while the Fmoc protecting group ensures its stability during synthesis and storage.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Fmoc-Dap(OtBu)-OH in the synthesis of peptidomimetics designed to inhibit specific protein-protein interactions. The results showed that these peptidomimetics were highly effective in disrupting target interactions, suggesting their potential as therapeutic agents for treating diseases associated with aberrant protein interactions.

The versatility of 3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a building block in supramolecular chemistry. Researchers at the University of California, Berkeley, reported that this compound can self-assemble into well-defined nanostructures under certain conditions. These nanostructures exhibit unique optical and electronic properties, making them promising candidates for applications in nanotechnology and materials science.

Furthermore, the compound's ability to form stable complexes with metal ions has been explored for its potential in metallo-drug design. A study published in Inorganic Chemistry demonstrated that Fmoc-Dap(OtBu)-OH can coordinate with various transition metals to form complexes with enhanced catalytic activity. These metal complexes have shown promise in catalyzing important chemical reactions, such as C-H activation and cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

The safety profile of 3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has also been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical studies. However, as with any new chemical entity, careful monitoring is required during clinical trials to ensure its safety and efficacy.

In conclusion, 3-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171628-84-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for the development of novel therapeutic agents, peptidomimetics, and supramolecular assemblies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.